2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one
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Description
2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C24H29FO3 and its molecular weight is 384.491. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Studies have demonstrated that derivatives of 2-[(4-Fluorophenyl)(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one exhibit significant antimicrobial activity. Ghorab et al. (2017) synthesized a series of compounds from this chemical, which showed interesting antibacterial and antifungal properties against various pathogens, including Staphylococcus aureus and Candida albicans. The synthesized compounds displayed higher activity compared to reference drugs in some cases (Ghorab, Soliman, Alsaid, & Askar, 2017).
Crystal and Molecular Docking Studies
Kokila, Kiran, & Ramakrishna (2017) conducted crystal structure and molecular docking studies of a derivative of this compound, aiming to explore its anticancer properties. Their research indicates potential medicinal applications of these derivatives due to their biological activities (Kokila, Kiran, & Ramakrishna, 2017).
Development of Fluorescent Dyes
Rihn et al. (2012) developed derivatives of this compound for synthesizing fluorescent dyes with large Stokes shifts. These dyes exhibited green fluorescence due to intramolecular proton transfer, indicating their potential use in fluorescence-based applications (Rihn, Retailleau, De Nicola, Ulrich, & Ziessel, 2012).
NMR Studies in Chromatographic Enantioseparation
Yashima, Yamamoto, & Okamoto (1996) utilized derivatives of this compound in chromatographic enantioseparation studies, demonstrating the potential of these compounds in analytical chemistry applications (Yashima, Yamamoto, & Okamoto, 1996).
Detection of Environmental and Biological Agents
Zhu et al. (2019) designed a ratiometric fluorescent probe using a derivative of this compound for detecting hydrazine in environmental water systems and biological samples. This study highlights the compound's application in environmental monitoring and biological imaging (Zhu et al., 2019).
Properties
IUPAC Name |
2-[(4-fluorophenyl)-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)methyl]-3,5,5-trimethylcyclohex-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29FO3/c1-14-10-23(2,3)11-17(26)20(14)21(15-6-8-16(25)9-7-15)22-18(27)12-24(4,5)13-19(22)28/h6-9,21,27H,10-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSTCOHWFQJSXFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)CC(C1)(C)C)C(C2=CC=C(C=C2)F)C3=C(CC(CC3=O)(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.